Cas no 183320-00-5 (6,7-Bis(2-chloroethoxy)-N-(3-ethynylphenyl)-4-quinazolinamine Hydrochloride)

• Product Name: 6,7-Bis(2-chloroethoxy)-N-(3-ethynylphenyl)-4-quinazolinamine Hydrochloride
• CAS No: 183320-00-5
• MF: C₂₀H₁₈Cl₃N₃O₂
• MW: 438.734821796417
• CID: 114061
• PubChem ID: 18925063
• Update Time: 2025-06-22

6,7-Bis(2-chloroethoxy)-N-(3-ethynylphenyl)-4-quinazolinamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Quinazolinamine,6,7-bis(2-chloroethoxy)-N-(3-ethynylphenyl)-, hydrochloride (1:1)
• [6,7-Bis(2-chloroethoxy)-quinazolin-4-yl]-(3-ethynylphenyl)amine Hydrochloride
• 6,7-Bis(2-chloroethoxy)-N-(3-ethynylphenyl)-4-quinazolinamine Hydrochloride
• 6,7-bis(2-chloroethoxy)-N-(3-ethynylphenyl)quinazolin-4-amine,hydrochloride
• 6,7-Bis(2-chloroethoxy)-N-(3-ethynylphenyl)-4-quinazolinamine Monohydrochloride
• 6,7-Bis(2-chloroethoxy)-N-(3-ethynylphenyl)quinazolin-4-amine--hydrogen chloride (1/1)
• 6,7-bis(2-chloroethoxy)-N-(3-ethynylphenyl)quinazolin-4-amine;hydrochloride
• [6,7-Bis-(2-chloro-ethoxy)-quinazolin-4-yl]-(3-ethynyl-phenyl)-amine Hydrochloride
• SCHEMBL8682821
• DTXSID20596531
• 6,7-Bis-(2-chloroethoxy)-N-(3-ethynylphenyl)-4-quinazolinamine hydrochloride
• MCJCPYXGLTWKGT-UHFFFAOYSA-N
• FT-0663245
• 183320-00-5

• Inchi： 1S/C20H17Cl2N3O2.ClH/c1-2-14-4-3-5-15(10-14)25-20-16-11-18(26-8-6-21)19(27-9-7-22)12-17(16)23-13-24-20;/h1,3-5,10-13H,6-9H2,(H,23,24,25);1H
• InChI Key： MCJCPYXGLTWKGT-UHFFFAOYSA-N
• SMILES： ClCCOC1C(=CC2C(=C(N=CN=2)NC2C=CC=C(C#C)C=2)C=1)OCCCl.Cl

Computed Properties

• Exact Mass: 437.04600
• Monoisotopic Mass: 437.046460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 501
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 56.3Ų

Experimental Properties

• Melting Point: 241-244°C
• Solubility: DMSO, Methanol
• PSA: 56.27000
• LogP: 5.46490

6,7-Bis(2-chloroethoxy)-N-(3-ethynylphenyl)-4-quinazolinamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Additional information on 6,7-Bis(2-chloroethoxy)-N-(3-ethynylphenyl)-4-quinazolinamine Hydrochloride

Introduction to 6,7-Bis(2-chloroethoxy)-N-(3-ethynylphenyl)-4-quinazolinamine Hydrochloride (CAS No. 183320-00-5)

6,7-Bis(2-chloroethoxy)-N-(3-ethynylphenyl)-4-quinazolinamine Hydrochloride, identified by its CAS number 183320-00-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the quinazoline class, a heterocyclic structure known for its broad spectrum of biological activities. The unique substitution pattern of this molecule, featuring bis(2-chloroethoxy) and 3-ethynylphenyl groups, contributes to its distinct chemical properties and potential therapeutic applications.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various biochemical assays and in vitro studies. This solubility advantage is particularly crucial in drug discovery processes, where efficient dissolution is often a prerequisite for effective interaction with biological targets.

Recent advancements in medicinal chemistry have highlighted the quinazoline scaffold as a versatile platform for developing novel therapeutic agents. The presence of electron-withdrawing and electron-donating groups in 6,7-Bis(2-chloroethoxy)-N-(3-ethynylphenyl)-4-quinazolinamine Hydrochloride influences its electronic distribution and reactivity, enabling diverse functionalization strategies. Such modifications are essential for optimizing pharmacokinetic profiles and enhancing target specificity.

In the context of contemporary drug design, the 3-ethynylphenyl moiety is particularly noteworthy. Ethynyl-substituted aromatic compounds have been extensively studied for their ability to modulate enzyme activity and receptor binding. This feature makes 6,7-Bis(2-chloroethoxy)-N-(3-ethynylphenyl)-4-quinazolinamine Hydrochloride a promising candidate for further exploration in areas such as oncology and anti-inflammatory therapies.

One of the most compelling aspects of this compound is its potential to interact with biological pathways associated with disease progression. For instance, quinazoline derivatives have shown inhibitory effects on kinases and other enzymes implicated in cancer signaling. The bis(2-chloroethoxy) substituents may further enhance binding affinity by forming multiple hydrogen bonds or hydrophobic interactions with target proteins. Such interactions are critical for designing molecules with high selectivity and low toxicity.

The synthesis of 6,7-Bis(2-chloroethoxy)-N-(3-ethynylphenyl)-4-quinazolinamine Hydrochloride involves multi-step organic reactions, including nucleophilic substitution, elimination, and condensation processes. The precise control of reaction conditions is essential to achieve high yields and purity levels required for pharmaceutical applications. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule efficiently.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of this compound to its potential targets. By leveraging high-throughput virtual screening techniques, researchers can identify key pharmacophores within the molecule that contribute to its biological activity. These insights are invaluable for guiding structural optimization efforts aimed at improving therapeutic efficacy.

The pharmacological profile of 6,7-Bis(2-chloroethoxy)-N-(3-ethynylphenyl)-4-quinazolinamine Hydrochloride is under active investigation in several preclinical studies. Initial findings suggest that this compound exhibits notable activity against certain cancer cell lines by disrupting critical signaling cascades. Additionally, its interaction with inflammatory pathways has been explored as a potential strategy for developing novel anti-inflammatory agents.

In conclusion,6,7-Bis(2-chloroethoxy)-N-(3-ethynylphenyl)-4-quinazolinamine Hydrochloride represents a fascinating example of how structural diversification within the quinazoline scaffold can yield compounds with significant biological potential. Its unique chemical features make it an attractive scaffold for further medicinal chemistry investigations aimed at discovering next-generation therapeutics. As research progresses, this compound may emerge as a valuable tool in addressing unmet medical needs across multiple disease areas.